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Compound of Interest

Compound Name: 2,2'-Oxydianiline

Cat. No.: B1581656 Get Quote

An In-depth Technical Guide to the Health and Safety of 2,2'-Oxydianiline

Introduction
2,2'-Oxydianiline (CAS No. 24878-25-9) is an aromatic amine used as a chemical

intermediate in various research and manufacturing processes.[1][2] While its structural

isomers, particularly 4,4'-Oxydianiline, are well-studied for their toxicological profiles, 2,2'-
Oxydianiline presents its own set of health and safety challenges that necessitate careful

handling and a thorough understanding of its properties. This guide, intended for researchers,

scientists, and drug development professionals, provides a comprehensive overview of the

critical safety information, handling protocols, and emergency procedures for 2,2'-
Oxydianiline, grounded in established safety data.

Chemical Identity and Physical Properties
A foundational aspect of safe chemical handling is the precise identification of the substance

and its physical characteristics. These properties influence its behavior in a laboratory setting,

including its potential for airborne dispersal and its storage requirements.
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Property Value Source

Chemical Name 2,2'-Oxydianiline [1]

Synonyms 2-Aminophenyl ether

CAS Number 24878-25-9 [1][3]

Molecular Formula C₁₂H₁₂N₂O or O(C₆H₄NH₂)₂ [1][4]

Molecular Weight 200.24 g/mol [1][4]

Physical State Solid

Appearance Light grey solid

Melting Point 61-64 °C

Hazard Identification and GHS Classification
2,2'-Oxydianiline is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[4] Understanding this classification

is crucial for recognizing its primary health risks and implementing appropriate safety

measures. The primary hazards are related to its irritant properties upon contact or inhalation.

[4]

GHS Classification Details

Pictogram ❗

Signal WordWarningHazard StatementsH315: Causes skin irritation.[4]H319: Causes serious
eye irritation.[4]H335: May cause respiratory irritation.[4]Hazard ClassesSkin Irritation
(Category 2)[4]Eye Irritation (Category 2)[4]Specific Target Organ Toxicity — Single Exposure
(Category 3), Respiratory Tract Irritation[4]Precautionary StatementsP261: Avoid breathing
dust.[5]P264: Wash skin thoroughly after handling.[5]P271: Use only outdoors or in a well-
ventilated area.[5]P280: Wear protective gloves/eye protection/face protection.[5]P302+P352:
IF ON SKIN: Wash with plenty of soap and water.[5]P304+P340: IF INHALED: Remove person
to fresh air and keep comfortable for breathing.[5]P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
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Continue rinsing.[5]P403+P233: Store in a well-ventilated place. Keep container tightly closed.
[5]

Toxicological Profile
The primary toxicological concerns for 2,2'-Oxydianiline are its irritant effects on the skin,

eyes, and respiratory system.[4] Unlike its 4,4'- isomer, which is noted for more severe chronic

hazards like carcinogenicity and mutagenicity, the available data for 2,2'-Oxydianiline centers

on acute irritation.[6][7]

Routes of Exposure: The main routes of occupational exposure are inhalation of dust

particles and direct contact with the skin and eyes.

Acute Effects:

Inhalation: Inhalation of dust may cause irritation to the nose, throat, and lungs, leading to

symptoms such as coughing and shortness of breath.[4] The substance is classified as a

Specific Target Organ Toxicant for respiratory tract irritation following a single exposure.

Skin Contact: Direct contact causes skin irritation, characterized by redness and

discomfort.[4]

Eye Contact: Causes serious eye irritation, which can result in pain, redness, and

watering.[4]

Chronic Effects: Specific data on the chronic effects of 2,2'-Oxydianiline is limited. However,

for aromatic amines as a class, prolonged exposure can pose other health risks, and caution

is always warranted.

Occupational Exposure Limits and Control
Strategies
As of current documentation, specific Occupational Exposure Limits (OELs), such as a

Permissible Exposure Limit (PEL) from OSHA or a Threshold Limit Value (TLV) from ACGIH,

have not been established for 2,2'-Oxydianiline.[8][9] In the absence of a specific OEL, the

primary goal is to minimize exposure to the lowest reasonably achievable level. This is

accomplished by implementing a hierarchy of controls.
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Elimination
Remove the hazard

Substitution
Replace with a less hazardous substance

Engineering Controls
Isolate people from the hazard (e.g., fume hood)

Administrative Controls
Change the way people work (e.g., SOPs, training)

Personal Protective Equipment (PPE)
Protect the worker with personal gear

Emergency First Aid for 2,2'-Oxydianiline Exposure

Inhalation
1. Move to fresh air.

2. If not breathing, give artificial respiration.
3. Seek immediate medical attention.

Skin Contact
1. Immediately remove contaminated clothing.

2. Wash skin with plenty of soap and water.
3. Get medical advice if irritation persists.

Eye Contact
1. Rinse cautiously with water for at least 15 minutes.
2. Remove contact lenses if present and easy to do.

3. Seek immediate medical attention.

Ingestion
1. Rinse mouth. Do NOT induce vomiting.

2. Give 1-2 glasses of water to drink.
3. Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Oxydianiline
https://aksci.com/sds/HTS036674_SDS.pdf
http://angenechemical.com/sds/101-80-4.pdf
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-820948&DocumentType=MSD&DocumentId=820948_SDS_MT_EN.PDF&DocumentUID=630461&Language=EN&Country=MT&Origin=PDP
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0612.pdf
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://www.benchchem.com/product/b1581656#health-and-safety-information-for-2-2-oxydianiline
https://www.benchchem.com/product/b1581656#health-and-safety-information-for-2-2-oxydianiline
https://www.benchchem.com/product/b1581656#health-and-safety-information-for-2-2-oxydianiline
https://www.benchchem.com/product/b1581656#health-and-safety-information-for-2-2-oxydianiline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581656?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

